Cas no 78746-04-0 (Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a versatile heterocyclic compound featuring a fused isoquinoline scaffold with an ester functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The presence of both carbonyl and carboxylate moieties allows for further derivatization, enabling applications in medicinal chemistry and materials science. This compound exhibits stability under standard conditions and demonstrates compatibility with a range of reaction conditions, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile makes it a practical choice for researchers exploring novel isoquinoline-based compounds.

Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate structure

78746-04-0 structure

Product name:Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate

CAS No:78746-04-0

MF:C₁₂H₁₁NO₃

MW:217.220643281937

CID:1089107

PubChem ID:20496191

Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate
- ethyl 1-oxo-2H-isoquinoline-4-carboxylate
- SCHEMBL11172553
- 4-ethoxycarbonyl-1(2H)-isoquinolone
- Ethyl1-oxo-1,2-dihydroisoquinoline-4-carboxylate
- 78746-04-0
- DTXSID70608097
- QLZWDHBPEFRVAO-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H11NO3/c1-2-16-12(15)10-7-13-11(14)9-6-4-3-5-8(9)10/h3-7H,2H2,1H3,(H,13,14)
- InChI Key： QLZWDHBPEFRVAO-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CN=C(C2=CC=CC=C21)O

Computed Properties

Exact Mass: 217.07389321g/mol
Monoisotopic Mass: 217.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4Å²
XLogP3: 1.3

Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742708-1g	Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate	78746-04-0	98%	1g	￥5628.00	2024-07-28
Chemenu	CM144030-1g	ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate	78746-04-0	95%	1g	$635	2021-08-05
Alichem	A189004206-1g	Ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate	78746-04-0	95%	1g	$568.88	2023-09-01
Chemenu	CM144030-1g	ethyl 1-oxo-1,2-dihydroisoquinoline-4-carboxylate	78746-04-0	95%	1g	$643	2024-07-23